3-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C14H12BrN5O/c15-11-8-17-3-1-13(11)21-10-2-6-20(9-10)14-12(7-16)18-4-5-19-14/h1,3-5,8,10H,2,6,9H2
• InChI Key: XYXIBFIYXFJRCX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=C(C=NC=C2)Br)C3=NC=CN=C3C#N
• Molecular Formula: C14H12BrN5O
• Molecular Weight: 346.18 g/mol

Description

3-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]pyrazine-2-carbonitrile, also known as BPOC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPOC is a pyrazine-based compound that has been synthesized through various methods, and its mechanism of action has been studied extensively to understand its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antibacterial Activity

A study by Bogdanowicz et al. (2013) on the synthesis and antibacterial activity of novel 4-pyrrolidin-3-cyanopyridine derivatives, which are structurally similar to the compound , demonstrated their potential utility in combating microbial infections. These derivatives showed significant antimicrobial activity against a range of aerobic and anaerobic bacteria, with minimal inhibitory concentration values ranging from 6.2 to 100 µg/mL (Bogdanowicz et al., 2013).

Heterocyclic Chemistry Innovations

The chemical reactivity of related pyrrolidinyl and cyanopyridine compounds was explored by Legroux et al. (1990) and El-Adasy et al. (2013), highlighting the versatility of these compounds in synthesizing complex heterocyclic structures. These studies offer insights into the structural modifications and chemical transformations that can be applied to the base compound for various scientific applications (Legroux et al., 1990); (El-Adasy et al., 2013).

Anticancer and Antimicrobial Potentials

Research conducted by Elewa et al. (2021) on the synthesis of new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile revealed their antibacterial and antitumor activities. This underscores the potential of these compounds in the development of novel therapeutic agents (Elewa et al., 2021).

Corrosion Inhibition

A study by Dandia et al. (2013) on the synthesis of pyrazolo[3,4-b]pyridines, including derivatives of pyridine-carbonitriles, highlighted their application as corrosion inhibitors for mild steel in acidic conditions. This demonstrates the utility of such compounds in industrial applications, offering a novel approach to corrosion prevention (Dandia et al., 2013).